Cas no 58333-27-0 (1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one,2-(chloromethyl)-(9CI))

• Product Name: 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one,2-(chloromethyl)-(9CI)
• CAS No: 58333-27-0
• MF: C₇H₆ClN₃O
• MW: 183.595039844513
• CID: 851616
• PubChem ID: 5083753
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one,2-(chloromethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one,2-(chloromethyl)-(9CI)
• 2-(Chloromethyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one

• Inchi： 1S/C7H6ClN3O/c8-5-11-7(12)10-4-2-1-3-6(10)9-11/h1-4H,5H2
• InChI Key： XIDUXUGRIFIDPM-UHFFFAOYSA-N
• SMILES： ClCN1C(N2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 183.0199395g/mol
• Monoisotopic Mass: 183.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.9Ų